Cas no 59996-28-0 ([1,1'-BIPHENYL]-4,4'-DIAMINE, N,N'-BIS[[4-(HEXYLOXY)PHENYL]METHYLENE]-)

• Product Name: [1,1'-BIPHENYL]-4,4'-DIAMINE, N,N'-BIS[[4-(HEXYLOXY)PHENYL]METHYLENE]-
• CAS No: 59996-28-0
• MF: C₃₈H₄₄N₂O₂
• MW: 560.76817035675
• CID: 3170926
• PubChem ID: 22105006
• Update Time: 2025-08-05

[1,1'-BIPHENYL]-4,4'-DIAMINE, N,N'-BIS[[4-(HEXYLOXY)PHENYL]METHYLENE]- Chemical and Physical Properties

Names and Identifiers

• [1,1'-BIPHENYL]-4,4'-DIAMINE, N,N'-BIS[[4-(HEXYLOXY)PHENYL]METHYLENE]-
• [1,1''-Biphenyl]-4,4''-diamine, N,N''-bis[[4-(hexyloxy)phenyl]methylene]-
• SCHEMBL2449235
• NN'-Bis(4-hexyloxybenzylidene)benzidine
• MFCD34784808
• SCHEMBL6931723
• N,N'-([1,1'-Biphenyl]-4,4'-diyl)bis(1-(4-(hexyloxy)phenyl)methanimine)
• 59996-28-0

• Inchi： 1S/C38H44N2O2/c1-3-5-7-9-27-41-37-23-11-31(12-24-37)29-39-35-19-15-33(16-20-35)34-17-21-36(22-18-34)40-30-32-13-25-38(26-14-32)42-28-10-8-6-4-2/h11-26,29-30H,3-10,27-28H2,1-2H3
• InChI Key： XSEBGDPSYJLBQV-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(N=CC3=CC=C(OCCCCCC)C=C3)C=C2)=CC=C(N=CC2=CC=C(OCCCCCC)C=C2)C=C1

Computed Properties

• Exact Mass: 560.34027865Da
• Monoisotopic Mass: 560.34027865Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 42
• Rotatable Bond Count: 17
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.8
• Topological Polar Surface Area: 43.2Ų

Additional information on [1,1'-BIPHENYL]-4,4'-DIAMINE, N,N'-BIS[[4-(HEXYLOXY)PHENYL]METHYLENE]-

Introduction to [1,1'-BIPHENYL]-4,4'-DIAMINE, N,N'-BIS[[4-(HEXYLOXY)PHENYL]METHYLENE] (CAS No. 59996-28-0)

[1,1'-BIPHENYL]-4,4'-DIAMINE, N,N'-BIS[[4-(HEXYLOXY)PHENYL]METHYLENE], identified by its CAS number 59996-28-0, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of biphenyl derivatives, which are known for their diverse applications in material science, pharmaceuticals, and agrochemicals. The unique structural features of this molecule make it a valuable candidate for further exploration in various scientific domains.

The molecular structure of [1,1'-BIPHENYL]-4,4'-DIAMINE, N,N'-BIS[[4-(HEXYLOXY)PHENYL]METHYLENE] consists of two biphenyl units connected by a central methylene bridge, with each phenyl ring substituted with a hexyloxy group. This particular arrangement imparts distinct electronic and steric properties to the compound, making it an intriguing subject for synthetic chemists and biologists alike. The presence of amine functional groups further enhances its reactivity, allowing for a wide range of chemical modifications and applications.

In recent years, there has been growing interest in the development of novel materials and pharmaceuticals derived from biphenyl-based compounds. The hexyloxy substitution on the phenyl rings introduces hydrophobicity and flexibility to the molecule, which can be exploited in the design of advanced polymers and liquid crystals. Additionally, the amine groups provide opportunities for coordination with metal ions, making this compound a potential candidate for metal-organic frameworks (MOFs) and other coordination polymers.

One of the most promising areas of research involving [1,1'-BIPHENYL]-4,4'-DIAMINE, N,N'-BIS[[4-(HEXYLOXY)PHENYL]METHYLENE] is its application in pharmaceuticals. The biphenyl core is a common motif in many bioactive molecules, and the introduction of additional functional groups can lead to enhanced biological activity. For instance, studies have shown that biphenyl derivatives can exhibit properties such as anti-inflammatory, anti-cancer, and antimicrobial effects. The specific arrangement of substituents in this compound may contribute to its potential as a lead molecule in drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive wet-lab experiments. Molecular docking simulations have been particularly useful in understanding how [1,1'-BIPHENYL]-4,4'-DIAMINE, N,N'-BIS[[4-(HEXYLOXY)PHENYL]METHYLENE] interacts with biological targets such as enzymes and receptors. These studies have revealed that the compound can bind to various protein targets with high affinity, suggesting its potential as a therapeutic agent.

The synthesis of [1,1'-BIPHENYL]-4,4'-DIAMINE, N,N'-BIS[[4-(HEXYLOXY)PHENYL]METHYLENE] is another area of active research. Chemists have developed several synthetic routes to construct the biphenyl core and introduce the hexyloxy and amine substituents. One common approach involves the use of palladium-catalyzed cross-coupling reactions to form the biphenyl units followed by nucleophilic substitution to install the hexyloxy groups. The final step typically involves condensation reactions to form the methylene bridge between the amine groups.

The versatility of this compound also extends to its application in material science. The biphenyl-based structure provides rigidity and thermal stability, making it suitable for use in high-performance polymers and coatings. Additionally, the presence of amine groups allows for further functionalization through polymerization or copolymerization reactions. These properties make [1,1'-BIPHENYL]-4,4'-DIAMINE, N,N'-BIS[[4-(HEXYLOXY)PHENYL]METHYLENE] an attractive candidate for developing advanced materials with tailored properties.

In conclusion, [1,1'-BIPHENYL]-4,4'-DIAMINE, N,N'-BIS[[4-(HEXYLOXY)PHENYL]METHYLENE] (CAS No. 59996-28-0) is a multifaceted compound with significant potential in both pharmaceuticals and material science. Its unique structural features and reactivity make it a valuable tool for researchers exploring new frontiers in chemistry and biology. As our understanding of molecular interactions continues to grow，this compound is likely to play an increasingly important role in future scientific advancements.